Cas no 1227573-15-0 (3-Bromo-2-hydroxyisonicotinaldehyde)

• Product Name: 3-Bromo-2-hydroxyisonicotinaldehyde
• CAS No: 1227573-15-0
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• CID: 4800010
• Update Time: 2025-10-29

3-Bromo-2-hydroxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-hydroxyisonicotinaldehyde
• 3-Bromo-2-hydroxyisonicotinaldehyde

• Inchi： 1S/C6H4BrNO2/c7-5-4(3-9)1-2-8-6(5)10/h1-3H,(H,8,10)
• InChI Key： PJCUXZIGQIKIHS-UHFFFAOYSA-N
• SMILES： BrC1C(NC=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2

Additional information on 3-Bromo-2-hydroxyisonicotinaldehyde

Professional Introduction to 3-Bromo-2-hydroxyisonicotinaldehyde (CAS No: 1227573-15-0)

3-Bromo-2-hydroxyisonicotinaldehyde, with the chemical identifier CAS No: 1227573-15-0, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and hydroxyl functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the class of isonicotinaldehyde derivatives, which are known for their role in medicinal chemistry. The isonicotinic acid scaffold is particularly relevant in the design of antibiotics and anti-inflammatory agents. In recent years, researchers have been exploring the modifications of this scaffold to enhance its pharmacological properties. The introduction of a bromine atom at the 3-position and a hydroxyl group at the 2-position in 3-Bromo-2-hydroxyisonicotinaldehyde introduces additional reactivity, making it a valuable building block for further chemical transformations.

One of the most compelling aspects of 3-Bromo-2-hydroxyisonicotinaldehyde is its utility in constructing more complex molecules through cross-coupling reactions. The bromine substituent facilitates palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are essential for forming carbon-carbon bonds in organic synthesis. These reactions are widely used in the pharmaceutical industry to create novel drug candidates with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of 3-Bromo-2-hydroxyisonicotinaldehyde in developing small-molecule inhibitors for various biological targets. For instance, researchers have investigated its use in creating inhibitors targeting enzymes involved in cancer metabolism. The hydroxyl group at the 2-position can be further functionalized to introduce additional pharmacophores that enhance binding affinity to specific protein targets. This flexibility makes it an attractive candidate for structure-based drug design.

The compound has also shown promise in the field of antiviral research. The unique structural features of 3-Bromo-2-hydroxyisonicotinaldehyde allow it to interact with viral enzymes and proteins, potentially inhibiting viral replication. Preliminary studies have demonstrated its efficacy against certain viral strains, although further research is needed to fully understand its mechanism of action and potential therapeutic applications.

In addition to its pharmaceutical applications, 3-Bromo-2-hydroxyisonicotinaldehyde has been explored in materials science. Its ability to undergo selective functionalization makes it a useful precursor for synthesizing organic semiconductors and other advanced materials. These materials have applications in electronics, optoelectronics, and nanotechnology, where precise control over molecular structure is crucial.

The synthesis of 3-Bromo-2-hydroxyisonicotinaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of appropriate precursors followed by hydroxylation at the desired position. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

From a regulatory perspective, 3-Bromo-2-hydroxyisonicotinaldehyde is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures must be followed to ensure worker safety and environmental protection. While it does not fall under categories such as hazardous materials or controlled substances, its reactivity necessitates adherence to good laboratory practices (GLP) during storage and handling.

The future prospects for 3-Bromo-2-hydroxyisonicotinaldehyde are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of molecular interactions improves, new derivatives and analogs of this compound may emerge as powerful tools for addressing complex biological challenges.